Cas no 1552-98-3 (Bicyclo[2.2.0]hexane)

• Product Name: Bicyclo[2.2.0]hexane
• CAS No: 1552-98-3
• MF: C₆H₄
• MW: 76.0959615707397
• CID: 154384
• PubChem ID: 3030745
• Update Time: 2025-04-19

Bicyclo[2.2.0]hexane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.0]hexane
• Bicyclo[2.2.0]hexa-1(4),2,5-triene
• Bicyclo[2.2.0]hexa-1,3,5-triene(7CI,8CI,9CI)
• Butalene
• p-Benzyne
• G5XZV75YZL
• Q25323817
• UNII-G5XZV75YZL
• Bicyclo(2.2.0)hexa-1,3,5-triene
• DTXSID801047368
• 1552-98-3
• bicyclo-[2,2,0}hexatriene

• Inchi： 1S/C6H4/c1-2-6-4-3-5(1)6/h1-4H
• InChI Key： YHCJOCYHUDCVQI-UHFFFAOYSA-N
• SMILES： C12C=CC1=CC=2

Computed Properties

• Exact Mass: 82.0783
• Monoisotopic Mass: 76.0313001276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0